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Compound of Interest

4-(Acetyloxy)-3,3-dimethylbutanoic
Compound Name:

acid
CAS No.: 881019-76-7
Cat. No.: B2873483

Get Quote

Executive Summary & Immediate Directives

Do NOT pour down the drain. 4-(Acetyloxy)-3,3-dimethylbutanoic acid is an organic
intermediate commonly used in pharmaceutical synthesis (e.g., statin precursors). Due to its
acidity and organic nature, it must be managed as Hazardous Chemical Waste.

Primary Hazard: Corrosive (Acidic) and Combustible Liquid.

Disposal Method: High-Temperature Incineration via an approved waste management
vendor.

Waste Stream: Organic Acids (Segregated from oxidizers and bases).

Container: HDPE (High-Density Polyethylene) or Glass. Avoid metal containers due to
corrosion risk.

Chemical Profile & Hazard Identification
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To dispose of this chemical safely, you must understand its reactivity profile.[1] This compound
contains both a carboxylic acid moiety and an ester linkage.

Property Specification Operational Implication

. 4-(Acetyloxy)-3,3-
Chemical Name _ o N/A
dimethylbutanoic acid

881019-76-7 (or related 1070-

CAS Number Use for waste manifesting.
83-3)
o Corrosive (D002). Incompatible
Acidity (pH) < 3 (Concentrated) ]
with bases and metals.
] ) Combustible. Keep away from
Flash Point > 60°C (Estimated)
open flames/sparks.
Avoid mixing with strong
o acids/bases which catalyze
Reactivity Hydrolyzable Ester ] )
hydrolysis, generating heat
and acetic acid.
) ) o Requires wide-mouth
Physical State Viscous Liquid

containers for easy transfer.

Segregation & Compatibility Logic
The Golden Rule: Never mix this compound with Strong Oxidizers (e.g., Nitric Acid, Peroxides)

or Strong Bases (e.g., Sodium Hydroxide).

» Why no Bases? Neutralization is exothermic. Performing neutralization in a waste container
can cause rapid pressurization, rupture, or explosion.

* Why no Oxidizers? As an organic acid, it acts as a reducing agent. Mixing with oxidizers
creates a fire hazard.

Visualization: Waste Segregation Decision Tree

This diagram illustrates the logical flow for categorizing this specific waste stream to prevent
dangerous incompatibilities.
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Waste: 4-(Acetyloxy)-3,3-dimethylbutanoic acid

Is the waste pure or mixed?

Mixed with what?

Water/Buffer &)rganic Solvent Pure Chemical

Contains Halogens?
(DCM, Chloroform)

fes

STREAM B: Halogenated Solvents STREAM A: Organic Acids
(Segregate Carefully) (Non-Halogenated)

Aqueous Layer?

No (e.g., Acetone, Ethyl Acetate)

STREAM C: Aqueous Acid Waste

(Check pH)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-(Acetyloxy)-3,3-dimethylbutanoic acid based on
co-contaminants.

Detailed Disposal Protocol
Phase 1: Preparation & Packaging

Objective: Secure the chemical in a vessel that withstands corrosion and prevents leakage
during transport.

¢ Select Container: Use a chemically resistant container.
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o Recommended: HDPE Jerrycan or Amber Glass Winchester bottle.

o Forbidden: Metal cans (steel/aluminum) due to acid corrosion.

o Labeling: Apply a hazardous waste label immediately upon the first drop of waste entering
the container.

o Constituents: "4-(Acetyloxy)-3,3-dimethylbutanoic acid" (Do not use abbreviations).[2]

o Hazards: Check "Corrosive" and "Toxic/Irritant".[3]

Phase 2: Bulking (Lab Pack vs. Bulk Pour)

Objective: Choose the correct aggregation method based on volume.
e Scenario A: Small Volume (< 5 Liters)
o Method: Lab Pack.

o Action: Keep the chemical in its original sealed bottle. Place the bottle into a larger drum
(55-gallon) filled with absorbent material (vermiculite).

o Reasoning: This minimizes handling risk and prevents spills during transfer.
e Scenario B: Large Volume (> 5 Liters)
o Method: Bulk Pour.

o Action: Pour into a dedicated "Organic Acid" satellite accumulation drum (typically 20L or
200L HDPE).

o Safety Check: Ensure the drum is grounded (if metal-banded) and use a funnel with a
splash guard.

Phase 3: Final Disposal (Vendor Handoff)

Objective: Permanent destruction.

» Manifesting: Classify under RCRA codes.
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o DO002: Corrosivity (if pH < 2).

o DO0O01: Ignitability (if mixed with flammable solvents).

» Destruction Method: The waste management vendor must utilize Fuel Blending or
Incineration.

o Mechanism: High temperatures (>1000°C) break the ester and carbon bonds, converting
the substance into COz, H20, and trace ash.

Emergency Response: Spill Cleanup

In the event of a spill, speed and neutralization are critical to prevent floor corrosion and vapor
generation.

Visualization: Spill Response Workflow

2. Don PPE 3. Contain Spill . 4. Neutralize 5. Collect Debris

(Nitrile, Goggles, Lab Coat) (Absorbent Snakes) " (Sodium Bicarbonate) (Scoop to Bag) 6. Label as Hazardous Waste

1. Assess Volume & Hazard

Click to download full resolution via product page
Figure 2: Step-by-step workflow for managing a laboratory spill of acidic organic intermediates.
Cleanup Steps:
 Isolate: Evacuate the immediate area.

¢ Neutralize: Gently sprinkle Sodium Bicarbonate (Baking Soda) or Calcium Carbonate over
the spill.

o Observation: Watch for bubbling (COz2 release). Continue adding solid base until bubbling
ceases.

o Absorb: Use clay litter, vermiculite, or specific acid-neutralizing pads to soak up the
remaining sludge.
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» Disposal of Debris: Do not throw spill debris in the trash. Bag it, label it as "Chemical Spill
Debris - Contaminated with Organic Acid," and process it as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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